Cas no 1807267-38-4 (Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate
• CAS No: 1807267-38-4
• MF: C₁₂H₉ClF₃NO₂S
• MW: 323.718571424484
• CID: 4944091
• Update Time: 2025-06-13

Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H9ClF3NO2S/c1-2-19-11(18)5-8-9(13)3-7(6-17)4-10(8)20-12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： DNSLIEPLGPIPKT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1CC(=O)OCC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate (CAS No. 1807267-38-4)

Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate (CAS No. 1807267-38-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique trifluoromethylthio and cyano functional groups, exhibits remarkable reactivity and potential applications in drug discovery and crop protection. The compound's molecular structure, featuring a chlorophenylacetate backbone, makes it a valuable intermediate for synthesizing advanced bioactive molecules.

In recent years, the demand for fluorinated compounds like Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate has surged due to their enhanced metabolic stability and lipophilicity—properties critical for modern drug design. Researchers frequently search for "trifluoromethylthio derivatives in medicinal chemistry" or "cyano-substituted phenylacetates applications," reflecting the compound's relevance in addressing challenges such as antibiotic resistance and targeted therapy development. Its CAS No. 1807267-38-4 serves as a key identifier in patent filings and regulatory documentation.

The synthesis of Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate involves multi-step organic reactions, including nucleophilic substitution and esterification. Analytical techniques like HPLC and NMR spectroscopy are essential for purity verification, a topic often queried as "how to analyze trifluoromethylthio compounds." Environmental considerations also drive interest in "green synthesis of fluorinated esters," aligning with global trends toward sustainable chemistry practices.

Beyond pharmaceuticals, this compound's agrochemical potential is underscored by its structural similarity to herbicidal and fungicidal agents. Queries such as "chlorophenylacetate derivatives in crop science" highlight its exploratory use in developing next-generation pesticides with lower environmental impact. Regulatory compliance, particularly regarding halogenated compounds, remains a focal point for industrial users navigating regional safety standards.

In conclusion, Ethyl 2-chloro-4-cyano-6-(trifluoromethylthio)phenylacetate (CAS No. 1807267-38-4) represents a versatile building block in synthetic chemistry. Its dual utility in life sciences and material innovation continues to inspire research, as evidenced by growing academic citations and commercial inquiries. Future studies may explore its catalytic applications or bioconjugation techniques, further expanding its industrial footprint.